Cas no 1187931-48-1 (2-(3-Methylpiperidin-1-YL)pyridine-4-carboxylic acid hydrochloride)

• Product Name: 2-(3-Methylpiperidin-1-YL)pyridine-4-carboxylic acid hydrochloride
• CAS No: 1187931-48-1
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• MDL: MFCD07371479
• CID: 5167229
• PubChem ID: 53407356
• Update Time: 2025-07-16

2-(3-Methylpiperidin-1-YL)pyridine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-METHYLPIPERIDIN-1-YL)PYRIDINE-4-CARBOXYLIC ACID HYDROCHLORIDE
• 2-(3-METHYLPIPERIDIN-1-YL)PYRIDINE-4-CARBOXYLICACIDHYDROCHLORIDE
• 4-Pyridinecarboxylic acid, 2-(3-methyl-1-piperidinyl)-, hydrochloride (1:1)
• 2-(3-Methylpiperidin-1-YL)pyridine-4-carboxylic acid hydrochloride

• MDL： MFCD07371479
• Inchi： 1S/C12H16N2O2.ClH/c1-9-3-2-6-14(8-9)11-7-10(12(15)16)4-5-13-11;/h4-5,7,9H,2-3,6,8H2,1H3,(H,15,16);1H
• InChI Key： AGEMASPFMIABTB-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CN=C(C=1)N1CCCC(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Topological Polar Surface Area: 53.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(3-Methylpiperidin-1-YL)pyridine-4-carboxylic acid hydrochloride

Introduction to 2-(3-Methylpiperidin-1-YL)pyridine-4-carboxylic acid hydrochloride (CAS No. 1187931-48-1)

2-(3-Methylpiperidin-1-YL)pyridine-4-carboxylic acid hydrochloride, identified by its CAS number 1187931-48-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and utility in drug development. The presence of a pyridine carboxylic acid moiety and a methyl-substituted piperidine ring contributes to its unique chemical properties, making it a valuable scaffold for designing novel therapeutic agents.

The structure of 2-(3-Methylpiperidin-1-YL)pyridine-4-carboxylic acid hydrochloride features a central pyridine ring substituted at the 4-position with a carboxylic acid group, while the 1-position of the piperidine ring is linked to a 3-methylpiperidine moiety. This specific arrangement imparts distinct electronic and steric properties, which can be exploited to modulate interactions with biological targets. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various applications in research and development.

In recent years, there has been growing interest in piperidine-based compounds due to their potential as pharmacophores in drug discovery. The 3-methylpiperidine substituent, in particular, has been shown to improve metabolic stability and binding affinity in several drug candidates. For instance, studies have demonstrated that modifications at the piperidine ring can influence receptor binding kinetics and pharmacokinetic profiles, making this class of compounds attractive for developing treatments against neurological disorders, cardiovascular diseases, and infectious diseases.

One of the most compelling aspects of 2-(3-Methylpiperidin-1-YL)pyridine-4-carboxylic acid hydrochloride is its versatility as a building block for more complex molecules. Researchers have leveraged this compound to synthesize derivatives with enhanced bioactivity, improved pharmacokinetic properties, or targeted delivery systems. The carboxylic acid group at the 4-position of the pyridine ring provides a reactive site for further functionalization, allowing chemists to introduce additional moieties such as amides, esters, or other heterocycles. This flexibility has enabled the creation of novel compounds with tailored biological activities.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for new drug candidates derived from 2-(3-Methylpiperidin-1-YL)pyridine-4-carboxylic acid hydrochloride. These techniques have enabled researchers to predict binding affinities, assess metabolic pathways, and optimize molecular structures with unprecedented precision. As a result, several promising lead compounds have emerged from studies utilizing this scaffold, highlighting its importance in modern drug development.

The pharmaceutical industry has been particularly interested in exploring the potential of 2-(3-Methylpiperidin-1-YL)pyridine-4-carboxylic acid hydrochloride as an intermediate for antiviral and anticancer agents. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes or receptors involved in disease pathways. For example, modifications to the methylpiperidine moiety have been investigated for their ability to disrupt viral protease activity or interfere with signal transduction cascades in cancer cells. These findings underscore the compound's significance as a pharmacological tool.

Moreover, the synthesis of 2-(3-Methylpiperidin-1-YL)pyridine-4-carboxylic acid hydrochloride represents an achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the ingenuity applied in its preparation.

The safety and regulatory aspects of working with 2-(3-Methylpiperidin-1-YL)pyridine-4-carboxylic acid hydrochloride are also critical considerations in pharmaceutical research. While not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure worker safety and environmental protection. Good laboratory practices (GLP) recommend using appropriate personal protective equipment (PPE), such as gloves and lab coats, when handling this compound. Additionally, storage conditions should be optimized to maintain stability and prevent degradation.

In conclusion,2-(3-Methylpiperidin-1-YL)pyridine-4-carboxylic acid hydrochloride (CAS No. 1187931-48-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. Ongoing studies continue to uncover new applications and derivatives derived from this scaffold, reinforcing its importance in medicinal chemistry. As research progresses,2-(3-Methylpiperidin-1-YL)pyridine-4-carboxylic acid hydrochloride is expected to play an increasingly pivotal role in advancing drug discovery efforts worldwide.